Cas no 103466-42-8 ([(2e)-2-[(16r)-10,13,16-trimethyl-3-oxo-7,8,12,14,15,16-hexahydro-6h-cyclopenta[a]phenanthren-17-ylidene]-2-trimethylsilyloxyethyl] Acetate)
103466-42-8 structure
Product Name:[(2e)-2-[(16r)-10,13,16-trimethyl-3-oxo-7,8,12,14,15,16-hexahydro-6h-cyclopenta[a]phenanthren-17-ylidene]-2-trimethylsilyloxyethyl] Acetate
CAS No:103466-42-8
MF:C27H38O4Si
MW:454.673729419708
CID:1141341
PubChem ID:53488096
Update Time:2025-04-20
[(2e)-2-[(16r)-10,13,16-trimethyl-3-oxo-7,8,12,14,15,16-hexahydro-6h-cyclopenta[a]phenanthren-17-ylidene]-2-trimethylsilyloxyethyl] Acetate Chemical and Physical Properties
Names and Identifiers
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- [(2e)-2-[(16r)-10,13,16-trimethyl-3-oxo-7,8,12,14,15,16-hexahydro-6h-cyclopenta[a]phenanthren-17-ylidene]-2-trimethylsilyloxyethyl] Acetate
- (16alpha,17E)-16-Methyl-3-oxo-20-[(trimethylsilyl)oxy]pregna-1,4,9(11),17-tetraen-21-yl acetate
- DTXSID00705422
- 103466-42-8
-
- Inchi: 1S/C27H38O4Si/c1-17-14-23-21-9-8-19-15-20(29)10-12-26(19,3)22(21)11-13-27(23,4)25(17)24(16-30-18(2)28)31-32(5,6)7/h10-12,15,17,21,23H,8-9,13-14,16H2,1-7H3/b25-24+/t17-,21?,23?,26?,27?/m1/s1
- InChI Key: IMZBHDVAKKXIKJ-XMDWCIQUSA-N
- SMILES: [Si](C)(C)(C)O/C(/COC(C)=O)=C1\[C@H](C)CC2C3CCC4=CC(C=CC4(C)C3=CCC2\1C)=O
Computed Properties
- Exact Mass: 454.25404
- Monoisotopic Mass: 454.25393622g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 963
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
[(2e)-2-[(16r)-10,13,16-trimethyl-3-oxo-7,8,12,14,15,16-hexahydro-6h-cyclopenta[a]phenanthren-17-ylidene]-2-trimethylsilyloxyethyl] Acetate Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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